Cas no 179246-12-9 (7-Quinazolinol, 4-chloro-, acetate (ester))

• Product Name: 7-Quinazolinol, 4-chloro-, acetate (ester)
• CAS No: 179246-12-9
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 1374847
• PubChem ID: 53438703
• Update Time: 2025-06-08

7-Quinazolinol, 4-chloro-, acetate (ester) Chemical and Physical Properties

Names and Identifiers

• 7-Quinazolinol, 4-chloro-, acetate (ester)
• (4-chloroquinazolin-7-yl) acetate
• 7-ACETOXY-4-CHLOROQUINAZOLINE

• MDL： MFCD09746312
• Inchi： 1S/C10H7ClN2O2/c1-6(14)15-7-2-3-8-9(4-7)12-5-13-10(8)11/h2-5H,1H3
• InChI Key： DWJJDECJWGWPBW-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC(=CC2=NC=N1)OC(C)=O

Computed Properties

• Exact Mass: 222.0196052g/mol
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-Quinazolinol, 4-chloro-, acetate (ester)

Comprehensive Overview of 7-Quinazolinol, 4-chloro-, acetate (ester) (CAS No. 179246-12-9)

7-Quinazolinol, 4-chloro-, acetate (ester) (CAS No. 179246-12-9) is a specialized organic compound belonging to the quinazoline family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The acetate ester derivative of 4-chloro-7-quinazolinol is particularly notable for its role as an intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "quinazoline derivatives", "CAS 179246-12-9 applications", and "4-chloro-7-quinazolinol acetate synthesis", reflecting its relevance in modern chemistry.

The molecular structure of 7-Quinazolinol, 4-chloro-, acetate (ester) features a quinazoline core substituted with a chloro group at the 4-position and an acetate ester at the 7-position. This configuration enhances its reactivity and makes it a valuable building block for further chemical modifications. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Keywords such as "quinazoline-based drugs" and "CAS 179246-12-9 pharmacological properties" are often associated with these investigations, highlighting the compound's versatility.

In the context of sustainability and green chemistry, 7-Quinazolinol, 4-chloro-, acetate (ester) has been examined for its eco-friendly synthesis routes. Researchers are increasingly focusing on minimizing waste and reducing hazardous byproducts during its production. Searches for "green synthesis of quinazoline derivatives" and "sustainable chemical intermediates" align with this trend, demonstrating the compound's alignment with contemporary environmental concerns.

Another area of interest is the compound's potential role in agrochemical formulations. The 4-chloro-7-quinazolinol scaffold has been investigated for its herbicidal and fungicidal properties, making it a candidate for crop protection products. Queries like "quinazoline agrochemicals" and "CAS 179246-12-9 in agriculture" reflect the growing demand for innovative solutions in pest management. This application is particularly relevant given the global push for food security and sustainable farming practices.

From a commercial perspective, 7-Quinazolinol, 4-chloro-, acetate (ester) is available through specialized chemical suppliers, often listed under its CAS number 179246-12-9. Procurement inquiries frequently include terms such as "buy 4-chloro-7-quinazolinol acetate" and "quinazoline ester suppliers", indicating its niche but steady market demand. Quality control and purity specifications are critical factors for buyers, as the compound's performance in downstream applications depends on these parameters.

Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize 7-Quinazolinol, 4-chloro-, acetate (ester). These methods ensure the compound's identity and purity, which are essential for research and industrial use. Search trends related to "CAS 179246-12-9 characterization" and "quinazoline derivative analysis" underscore the importance of robust quality assurance protocols in handling this chemical.

In summary, 7-Quinazolinol, 4-chloro-, acetate (ester) (CAS No. 179246-12-9) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and green chemistry. Its structural features and reactivity make it a valuable intermediate for synthetic chemists. As research continues to uncover new uses for this molecule, search terms like "future of quinazoline derivatives" and "innovative applications of CAS 179246-12-9" are likely to gain traction, further cementing its importance in the scientific community.